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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylcyclopentane-d4, a
deuterated analog of acetylcyclopentane. This document details its chemical properties,
applications in scientific research, and relevant biological pathways.

Chemical and Physical Properties

1-Acetylcyclopentane-d4, also known by its IUPAC name 1-(cyclopentyl-2,2,5,5-d4)ethan-1-
one, is a stable isotope-labeled form of 1-acetylcyclopentane. The incorporation of four
deuterium atoms at the 2 and 5 positions of the cyclopentane ring makes it a valuable tool in
various research applications, particularly in mass spectrometry-based assays.

While a specific, unique CAS number for 1-Acetylcyclopentane-d4 is not consistently reported
in major chemical databases, it is often referenced under the CAS number of its non-
deuterated counterpart, 6004-60-0. Researchers should verify the isotopic purity and specific
product information with the supplier.
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Property Value Source
Chemical Formula C7HsD4O [1112]
Molecular Weight 116.2 g/mol [2]

1-(cyclopentyl-2,2,5,5-
IUPAC Name [2]
d4)ethan-1-one

1-Cyclopentylethanone-d4,
Synonyms [1][2]
Cyclopentyl Methyl Ketone-d4

6004-60-0 (for non-deuterated
CAS Number [1112]
form)

Applications in Research and Drug Development

1-Acetylcyclopentane-d4 serves as an internal standard in quantitative analytical methods and
as a tracer in metabolic studies. Its primary documented applications are in the development of
novel therapeutics.

Inhibitors of Rifampicin-Resistant Staphylococcus
aureus

Isotopically labeled compounds like 1-Acetylcyclopentane-d4 are crucial for the
pharmacokinetic and metabolic profiling of potential drug candidates. It has been used as a
labeled analog in the development of small molecule inhibitors targeting rifampicin-resistant
strains of Staphylococcus aureus.

Rifampicin resistance in S. aureus primarily arises from mutations in the (3-subunit of RNA
polymerase (RNAP), encoded by the rpoB gene.[3][4] These mutations alter the binding site of
rifampicin, reducing its inhibitory effect on bacterial transcription.[3][4] The development of new
inhibitors often involves extensive screening and characterization of compound libraries, where
deuterated standards are essential for accurate quantification in complex biological matrices.

Synthesis of Leukotriene D4 (LTD4) Receptor
Antagonists
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1-Acetylcyclopentane-d4 is also utilized in the synthesis of non-quinoline leukotriene D4 (LTD4)
receptor antagonists. Leukotrienes are inflammatory mediators involved in various pathological
conditions, including asthma and allergic reactions.[5][6] LTD4 exerts its effects by binding to
cysteinyl leukotriene receptors (CysLT1R and CysLT2R), which are G-protein coupled
receptors.[5][6]

The signaling cascade initiated by LTD4 binding to its receptor, primarily CysLT1R, involves the
activation of G-proteins, leading to the mobilization of intracellular calcium and the influx of
extracellular calcium.[5] This signaling pathway ultimately results in smooth muscle contraction,
bronchoconstriction, and an inflammatory response.[5][6] The development of LTD4 receptor
antagonists is a key strategy for treating inflammatory diseases.

Signaling and Resistance Pathways

The following diagrams illustrate the biological pathways relevant to the applications of 1-
Acetylcyclopentane-d4.

Mechanism of Rifampicin Resistance in Staphylococcus aureus
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Rifampicin Resistance Mechanism in S. aureus

Leukotriene D4 (LTD4) Signaling Pathway
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Experimental Considerations

Due to the lack of publicly available, detailed experimental protocols for the synthesis of 1-
Acetylcyclopentane-d4, researchers should consult specialized chemical synthesis literature or
contact commercial suppliers of stable isotope-labeled compounds for custom synthesis
inquiries. General methods for deuterium labeling often involve acid- or base-catalyzed
exchange reactions in the presence of a deuterium source like D20, or the use of deuterated
starting materials in a multi-step synthesis.

When using 1-Acetylcyclopentane-d4 as an internal standard, it is crucial to establish its
chemical and isotopic purity. The stability of the deuterium labels under the experimental
conditions (e.g., extraction, chromatography, and ionization) should also be verified to ensure
accurate quantification.

In summary, 1-Acetylcyclopentane-d4 is a valuable tool for researchers in drug discovery and
development, particularly in the fields of antibacterial and anti-inflammatory therapies. Its use
as a stable isotope-labeled internal standard and tracer facilitates the accurate study of
pharmacokinetics and metabolic pathways of novel drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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